Azetidin-1-yl-(2,5-dimethylphenyl)methanone
Overview
Description
Azetidin-1-yl-(2,5-dimethylphenyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The mechanism of action of Azetidin-1-yl-(2,5-dimethylphenyl)methanone is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Azetidin-1-yl-(2,5-dimethylphenyl)methanone has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. Additionally, it has been found to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
Azetidin-1-yl-(2,5-dimethylphenyl)methanone has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. However, it also has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on Azetidin-1-yl-(2,5-dimethylphenyl)methanone. One direction is to further investigate its mechanism of action and its potential as a lead compound for the development of new drugs. Another direction is to explore its potential applications in material science, such as in the development of new polymers and coatings. Additionally, further studies are needed to evaluate its potential toxicity and to optimize its synthesis method.
In conclusion, Azetidin-1-yl-(2,5-dimethylphenyl)methanone is a promising compound with potential applications in various fields. Further research is needed to fully understand its mechanism of action and to explore its potential applications.
Synthesis Methods
Azetidin-1-yl-(2,5-dimethylphenyl)methanone can be synthesized using various methods, including the reaction of 2,5-dimethylbenzoyl chloride with azetidine in the presence of a base such as triethylamine. Another method involves the reaction of 2,5-dimethylbenzoyl chloride with azetidine in the presence of a catalyst such as palladium on carbon.
Scientific Research Applications
Azetidin-1-yl-(2,5-dimethylphenyl)methanone has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit promising anti-inflammatory, analgesic, and anti-cancer activities. Additionally, it has shown potential as a lead compound for the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
azetidin-1-yl-(2,5-dimethylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c1-9-4-5-10(2)11(8-9)12(14)13-6-3-7-13/h4-5,8H,3,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWKANJBHXKAXBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(=O)N2CCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Azetidin-1-yl-(2,5-dimethylphenyl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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